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Compound of Interest

Compound Name: 4'-Hydroxychalcone

Cat. No.: B163465 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the handling of 4'-Hydroxychalcone, a chalcone

with known hepatoprotective and anti-inflammatory properties.[1] Adherence to these

guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4'-Hydroxychalcone is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][3][4][5][6][7] It is imperative to use

appropriate personal protective equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield that meets OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[2]

Gloves should be inspected before use and removed carefully to avoid skin contact.[4]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[3][8] In cases of potential significant exposure, further body protection may be

necessary.
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Respiratory Protection: If working in a poorly ventilated area or when dust formation is likely,

a NIOSH-approved respirator for dusts should be used.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for 4'-Hydroxychalcone.

Property Value Reference

Molecular Formula C15H12O2 [9]

Molecular Weight 224.25 g/mol [9]

Melting Point 174-178 °C [7]

Boiling Point 419.6±45.0 °C (Predicted) [7]

Solubility
Soluble in DMF, DMSO, and

Ethanol (30 mg/ml)
[7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[3][4][10]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[4][6]

Before handling, review the Safety Data Sheet (SDS) for 4'-Hydroxychalcone.[3][4][6][9][10]

2. Handling the Compound:

Don the appropriate PPE as outlined above.

Avoid direct contact with the skin, eyes, and clothing.[10]

Avoid the formation of dust and aerosols during handling.[3]
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Use non-sparking tools to prevent ignition sources.[3]

Weigh the compound in a ventilated enclosure or use a balance with a draft shield.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6][10]

Keep away from strong oxidizing agents.[6]

Store in an inert atmosphere at room temperature.[7]

Disposal Plan
1. Waste Collection:

All waste contaminated with 4'-Hydroxychalcone, including empty containers, disposable

gloves, and contaminated labware, should be collected in a designated and properly labeled

hazardous waste container.[10]

2. Disposal Procedure:

Dispose of hazardous waste in accordance with local, state, and federal regulations.[10] Do

not dispose of it down the drain or with regular trash.[6]

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[10]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[4][6][10]
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Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[3][4][6]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3]
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Caption: A workflow diagram illustrating the key steps for the safe handling of 4'-
Hydroxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. chembk.com [chembk.com]

3. echemi.com [echemi.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. 4'-Hydroxychalcone | C15H12O2 | CID 5282362 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. 4'-HYDROXYCHALCONE | 2657-25-2 [amp.chemicalbook.com]

8. extrasynthese.com [extrasynthese.com]

9. selleckchem.com [selleckchem.com]

10. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
4'-Hydroxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163465#personal-protective-equipment-for-handling-
4-hydroxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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